Cas no 137-18-8 (2,5-Xyloquinone)

2,5-Xyloquinone Properties

Names and Identifiers

• 2,5-Dimethylcyclohexa-2,5-diene-1,4-dione
• p-Xyloquinone
• 2,5-Cyclohexadiene-1,4-dione,2,5-dimethyl-
• 2,5-Dimethyl-1,4-benzoquine
• 2,5-Dimethyl-1,4-benzoquinone
• 2,5-DIMETHYLBENZOQUINONE
• 2,5-Dimethyl-p-benzoquinone
• 2,5-Dimethyl-p-quinone
• Phlorone
• Floron
• XYLOQUINONE
• Metaphlorone
• 2,5-XYLOQUINONE
• PARA-XYLOQUINONE
• Phlorone-quinone
• 2,5-Dimethylquinone
• DIMETHYLBENZOQUINONE
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl-
• 3,6-Dimethyl-p-benzoquinone
• Floron [Czech]
• Florone [Italian]
• 2,5-Dimethyl-4-benzoquinone
• p-BENZOQUINONE, 2,5-DIMETHYL-
• 2,5-Dimethyl-1,4-benzochinon
• 2,5-Dimetilbenzochinone (1:4)
• 2,5-Dimethyl-2,5-cyclohexadiene-1,4-dione
• 2,5-Dimethyl-p-
• 137-18-8
• UNII-18D1OR9CE1
• WLN: L6V DVJ B1 E1
• BDBM50480246
• CS-0134626
• J-006974
• 2,5-dimethyl-parabenzoquinone
• A886546
• SY023221
• FT-0687462
• NSC37558
• Benzoquinone, 2, 5-dimethyl-
• D0686
• AI3-61044
• 2,5-Dimethyl-1,4-benzochinon [Czech]
• NSC-15309
• NCGC00164488-01
• NSC-37558
• 2,5-Dimethylbenzo-1,4-quinone #
• NCI-15309
• BCP25411
• p-Benzoquinone,5-dimethyl-
• CCRIS 7150
• 2,5-Dimetilbenzochinone (1:4) [Italian]
• AS-31102
• 2,5-Dimethyl Benzoquinone
• 2,5-Dimethyl-[1,4]benzoquinone
• NSC 15309
• NSC-36547
• DTXSID0059669
• AKOS015903704
• NS00024450
• 2 pound not5-Dimethyl-1 pound not4-benzoquinone
• MFCD00041737
• CHEMBL150457
• InChI=1/C8H8O2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
• 18D1OR9CE1
• 2,5-Dimethyl-1,4-benzoquinone, >=98.0%
• MYKLQMNSFPAPLZ-UHFFFAOYSA-
• 2,5-DIMETHYL-1,4-BENZOQUINONE 2,5-XYLOQUINONE 2,5-DIMETHYL-P-BENZOQUINONE 2,5-DIMETHYL-P-QUINONE 2,5-DIMETHY
• SCHEMBL49964
• EINECS 205-283-6
• NCI60_001078
• NSC36547
• NSC15309
• BENZOQUINONE, 2, 5-DIMETHYL-(PHLORONE)
• 2,4-dione, 2,5-dimethyl-
• 2,5-Xyloquinone
• 2,5-Dimethylbenzoquinone
• 2,5-dimethylcyclohexa-2,5-diene-1,4-dione
• PHLORONE
• P-XYLOQUINONE
• +Expand

• MDL： MFCD00041737
• InChIKey： MYKLQMNSFPAPLZ-UHFFFAOYSA-N
• Inchi： 1S/C8H8O2/c1-5-3-8(10)6(2)4-7(5)9/h3-4H,1-2H3
• SMILES： O=C1C([H])=C(C([H])([H])[H])C(C([H])=C1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 136.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.052
• Heavy Atom Count: 10
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 1.03080
• PSA: 34.14000
• Refractive Index: 1.5090 (estimate)
• Boiling Point: 69-80 ºC
• Melting Point: 123.0 to 126.0 deg-C
• Flash Point: 71.1±17.4 ºC,
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• Solubility: Slightly soluble in water and ethanol, soluble in ether and benzene.
• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),

2,5-Xyloquinone Security Information

• Symbol: GHS07
• RTECS：DK4800000
• WGK Germany：3
• Safety Instruction： S26; S37/39
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22-36/37/38
• Signal Word：Danger

2,5-Xyloquinone Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether